Cas no 887353-11-9 (2-Benzyloxy-5-nitrobenzenethiol (90%))

• Product Name: 2-Benzyloxy-5-nitrobenzenethiol (90%)
• CAS No: 887353-11-9
• MF: C₁₃H₁₁NO₃S
• MW: 261.296342134476
• CID: 712984
• PubChem ID: 4451735
• Update Time: 2025-04-19

2-Benzyloxy-5-nitrobenzenethiol (90%) Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,5-nitro-2-(phenylmethoxy)-
• 2-Benzyloxy-5-nitrobenzenethiol
• 5-nitro-2-phenylmethoxybenzenethiol
• 2-Benzyloxy-5-nitrobenzenethiol (90%)
• FT-0662971
• 2-Benzyloxy-5-nitrobenzenethiol (90per cent)
• 887353-11-9
• AKOS030254317
• DTXSID70403428

• Inchi： 1S/C13H11NO3S/c15-14(16)11-6-7-12(13(18)8-11)17-9-10-4-2-1-3-5-10/h1-8,18H,9H2
• InChI Key： IKWZPZBLGGOXNT-UHFFFAOYSA-N
• SMILES： SC1C=C(C=CC=1OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.04600
• Monoisotopic Mass: 261.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.4
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.315
• Boiling Point: 432.7°C at 760 mmHg
• Flash Point: 215.5°C
• Refractive Index: 1.646
• PSA: 93.85000
• LogP: 3.98570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers